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An In-depth Technical Guide on the Core Chemical Properties of 1-Heptene

Introduction
1-Heptene (C7H14) is an aliphatic hydrocarbon classified as a higher olefin or alkene.[1][2] It is

characterized by a seven-carbon chain with a terminal double bond between the first and

second carbon atoms.[1] At room temperature, it exists as a colorless liquid with a gasoline-like

odor.[3][4][5] Due to the reactivity of its carbon-carbon double bond, 1-heptene serves as a

valuable intermediate and reagent in organic synthesis and the production of polymers.[1] Its

applications include use as an additive in lubricants, a catalyst, and a surfactant.[2] This guide

provides a comprehensive overview of the fundamental chemical and physical properties of 1-
heptene, detailed experimental protocols for their determination, and visual representations of

key reaction pathways and experimental workflows.

Physicochemical Properties
The core physicochemical properties of 1-heptene are summarized in the tables below. These

values have been compiled from various sources and represent standard measurements.

Table 1: General and Physical Properties of 1-Heptene
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Property Value Source(s)

Molecular Formula C7H14 [1][4][6][7][8]

Molecular Weight 98.19 g/mol [4][6][7]

Appearance Colorless liquid [1][3][4][6]

Odor Gasoline-like [3][4][5]

Density 0.697 g/mL at 20-25 °C [4][5][6]

Boiling Point 93.6 - 94 °C [3][4][5]

Melting Point -119 °C [4][5][6]

Refractive Index 1.399 - 1.400 at 20 °C [6]

Vapor Pressure 101 mmHg at 37.7 °C [5]

Vapor Density 0.7 (Air = 1) [6]

Surface Tension 20.5 dynes/cm at 20 °C [3]

Table 2: Solubility and Partition Coefficients
Property Value Source(s)

Solubility in Water 18.2 mg/L at 25 °C (Insoluble) [5][6]

Solubility in Organic Solvents Soluble in ethanol and ether [1][6]

LogP (Octanol/Water Partition

Coefficient)
3.99 [6]

Table 3: Safety and Flammability Data
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Property Value Source(s)

Flash Point
-9 °C to -3.9 °C (16 °F to 25

°F)
[3][5][6][9]

Autoignition Temperature 263 °C (505 °F) [4]

Explosive Limits 1 - 7% (V) [5]

UN Number 2278 [3][6]

Chemical Reactivity and Pathways
The presence of a terminal double bond makes 1-heptene susceptible to a variety of

electrophilic addition reactions. These reactions are fundamental to its utility in chemical

synthesis. Key reaction pathways include hydrogenation, halogenation, hydrohalogenation, and

hydration.
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Key Reaction Pathways of 1-Heptene

Key Reaction Pathways of 1-Heptene
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Workflow for Density Determination

Start

Weigh empty
measuring cylinder (m1)

Add precise volume (V)
of 1-heptene

Weigh cylinder with
liquid (m2)

Calculate liquid mass
(m = m2 - m1)

Calculate Density
(ρ = m / V)

End
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Workflow for Micro-Boiling Point Determination

Start

Place liquid in test tube
with inverted capillary tube

Gently heat the apparatus

Observe for a rapid, continuous
stream of bubbles

No

Record the stable
temperature as the boiling point

Yes

Correct for atmospheric pressure
if necessary

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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